Cas no 120842-55-9 (1-(2-Chloroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 120842-55-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD02855986
• CID: 895798
• PubChem ID: 13764855
• Update Time: 2025-04-19

1-(2-Chloroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-5-methyl-1H-Pyrazole-4-carboxaldehyde
• LogP
• 1-(2-CHLOROETHYL)-5-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(2-chloroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 1-(2-chloroethyl)-5-methylpyrazole-4-carbaldehyde
• 1-(2-Chloroethyl)-5-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD02855986
• Inchi： 1S/C7H9ClN2O/c1-6-7(5-11)4-9-10(6)3-2-8/h4-5H,2-3H2,1H3
• InChI Key： QPXDCNHFMCCQOT-UHFFFAOYSA-N
• SMILES： ClCCN1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes